Cas no 1180016-06-1 (1-4-(difluoromethoxy)-2-fluorophenylethan-1-one)

• Product Name: 1-4-(difluoromethoxy)-2-fluorophenylethan-1-one
• CAS No: 1180016-06-1
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD14698487
• CID: 4989573
• PubChem ID: 46311626
• Update Time: 2025-09-27

1-4-(difluoromethoxy)-2-fluorophenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(difluoromethoxy)-2-fluorophenyl]ethan-1-one
• 1-(4-(DIFLUOROMETHOXY)-2-FLUOROPHENYL)ETHAN-1-ONE
• 4'-Difluoromethoxy-2'-fluoroacetophenone
• 1-[4-(difluoromethoxy)-2-fluorophenyl]ethanone
• 1-4-(difluoromethoxy)-2-fluorophenylethan-1-one

• MDL： MFCD14698487
• Inchi： 1S/C9H7F3O2/c1-5(13)7-3-2-6(4-8(7)10)14-9(11)12/h2-4,9H,1H3
• InChI Key： OQOJJZMUJRVTRI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)=O)OC(F)F

Computed Properties

• Exact Mass: 204.03981395g/mol
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-4-(difluoromethoxy)-2-fluorophenylethan-1-one

1-4-(difluoromethoxy)-2-fluorophenylethan-1-one (CAS No. 1180016-06-1): An Overview

1-4-(difluoromethoxy)-2-fluorophenylethan-1-one (CAS No. 1180016-06-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorinated structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-4-(difluoromethoxy)-2-fluorophenylethan-1-one consists of a phenyl ring substituted with a difluoromethoxy group at the 4-position and a fluorine atom at the 2-position, with an ethanone group attached to the phenyl ring. This intricate arrangement imparts specific chemical and biological properties that make it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacological properties such as metabolic stability, lipophilicity, and receptor binding affinity. 1-4-(difluoromethoxy)-2-fluorophenylethan-1-one is no exception, as its unique fluorine substitutions contribute to its enhanced biological activity and reduced toxicity.

In the context of medicinal chemistry, 1-4-(difluoromethoxy)-2-fluorophenylethan-1-one has been explored for its potential as a lead compound in the development of new drugs targeting various diseases. One notable area of research is its application in the treatment of neurological disorders. Studies have shown that this compound can modulate specific neurotransmitter systems, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond neurological applications, 1-4-(difluoromethoxy)-2-fluorophenylethan-1-one has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated its ability to inhibit key inflammatory pathways, suggesting its potential as an anti-inflammatory agent. This property makes it a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-4-(difluoromethoxy)-2-fluorophenylethan-1-one involves a series of well-defined chemical reactions, including the introduction of fluorine atoms and the formation of the difluoromethoxy group. The synthetic route is highly optimized to ensure high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

In terms of safety and regulatory compliance, extensive toxicological studies have been conducted on 1-4-(difluoromethoxy)-2-fluorophenylethan-1-one. These studies have shown that it exhibits low toxicity at therapeutic concentrations, further supporting its potential for clinical use. However, as with any new compound, ongoing research is necessary to fully understand its safety profile and long-term effects.

The current landscape of pharmaceutical research is highly dynamic, with continuous advancements in synthetic methods and biological evaluation techniques. The unique properties of 1-4-(difluoromethoxy)-2-fluorophenylethan-1-one position it as a promising candidate for further exploration in drug discovery programs. Its potential applications in neurological disorders and inflammatory diseases make it a valuable addition to the arsenal of compounds being developed for these conditions.

In conclusion, 1-4-(difluoromethoxy)-2-fluorophenylethan-1-one (CAS No. 1180016-06-1) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and promising biological activities underscore its potential as a lead compound for the development of novel therapeutic agents. As research continues to unfold, this compound is likely to play a crucial role in addressing unmet medical needs and improving patient outcomes.